Methyl 2-(((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)amino)-3-nitrobenzoate
Methyl 2-(((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)amino)-3-nitrobenzoate
Brand Name:
Vulcanchem
CAS No.:
139481-28-0
VCID:
VC21161636
InChI:
InChI=1S/C22H17N3O4/c1-29-22(26)19-7-4-8-20(25(27)28)21(19)24-14-15-9-11-16(12-10-15)18-6-3-2-5-17(18)13-23/h2-12,24H,14H2,1H3
SMILES:
COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])NCC2=CC=C(C=C2)C3=CC=CC=C3C#N
Molecular Formula:
C22H17N3O4
Molecular Weight:
387.4 g/mol
Methyl 2-(((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)amino)-3-nitrobenzoate
CAS No.: 139481-28-0
Cat. No.: VC21161636
Molecular Formula: C22H17N3O4
Molecular Weight: 387.4 g/mol
* For research use only. Not for human or veterinary use.
![Methyl 2-(((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)amino)-3-nitrobenzoate - 139481-28-0](/images/no_structure.jpg)
Specification
| CAS No. | 139481-28-0 |
|---|---|
| Molecular Formula | C22H17N3O4 |
| Molecular Weight | 387.4 g/mol |
| IUPAC Name | methyl 2-[[4-(2-cyanophenyl)phenyl]methylamino]-3-nitrobenzoate |
| Standard InChI | InChI=1S/C22H17N3O4/c1-29-22(26)19-7-4-8-20(25(27)28)21(19)24-14-15-9-11-16(12-10-15)18-6-3-2-5-17(18)13-23/h2-12,24H,14H2,1H3 |
| Standard InChI Key | ZIRAEAZVSCADHC-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])NCC2=CC=C(C=C2)C3=CC=CC=C3C#N |
| Canonical SMILES | COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])NCC2=CC=C(C=C2)C3=CC=CC=C3C#N |
| Appearance | Powder |
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